Cas no 54974-63-9 (3-(Methylthio)propanenitrile)

• Product Name: 3-(Methylthio)propanenitrile
• CAS No: 54974-63-9
• MF: C₄H₇NS
• MW: 101.170079469681
• MDL: MFCD00045646
• CID: 353171
• PubChem ID: 548386
• Update Time: 2025-11-06

3-(Methylthio)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-(methylthio)-
• 3-(METHYLTHIO)PROPANENITRILE
• 3-methylthiopropanenitrile
• 3-Methylsulfanyl-propionitrile
• AKOS010252735
• SCHEMBL925796
• CS-0205364
• 3-(methylthio)-propionitrile
• 3-(Methylsulfanyl)propanenitrile
• 3-(Methylsulfanyl)propanenitrile #
• EN300-211445
• 54974-63-9
• CHEMBL119837
• MFCD00045646
• DTXSID70338322
• 3-methylsulfanylpropanenitrile
• ALBB-016454
• DB-293744
• 3-(Methylthio)propanenitrile

• MDL： MFCD00045646
• Inchi： 1S/C4H7NS/c1-6-4-2-3-5/h2,4H2,1H3
• InChI Key： INDWVHABTMSBCJ-UHFFFAOYSA-N
• SMILES： S(C)CCC#N

Computed Properties

• Exact Mass: 101.03001
• Monoisotopic Mass: 101.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.032 g/cm3
• Boiling Point: 97 °C(Press: 15 Torr)
• PSA: 23.79